Cas no 1008-78-2 (1,2,3-Oxadiazolium,5-amino-3-phenyl-, chloride (1:1))

• Product Name: 1,2,3-Oxadiazolium,5-amino-3-phenyl-, chloride (1:1)
• CAS No: 1008-78-2
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 187430
• PubChem ID: 200205
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-amino-3-phenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-amino-3-phenyl-, chloride (1:1)
• (3-phenyl-1,2,3-oxadiazol-3-ium-5-yl)amide hydrochloride
• 2-Propen-1-ol, 3-(phenylsulfonyl)-
• 3-benzenesulfonyl-allyl alcohol
• 3-Benzolsulfonyl-allylalkohol
• 3-phenylsulfonyl-2-propen-1-ol
• 3-phenylsulfonylprop-2-en-1-ol
• 3-phenylsulphonylbut-2-en-1-ol
• 3-Phenyl-sydnonimin Hydrochlorid
• 3-Phenyl-sydnonimin-hydrochlorid
• 5-amino-3-phenyl-[1,2,3]oxadiazolium, chloride
• CTK1D3866
• SureCN4632199
• DTXSID00276783
• UD7X6KZH5M
• NSC 88189
• Sydnone imine, 3-phenyl-, monohydrochloride
• 3-phenyloxadiazol-3-ium-5-amine;chloride
• 1,2,3-Oxadiazolium, 5-amino-3-phenyl-, chloride (1:1)
• 3-Phenylsydnone imine monohydrochloride
• UNII-UD7X6KZH5M
• 16917-41-2
• 1008-78-2

• Inchi： 1S/C8H8N3O.ClH/c9-8-6-11(10-12-8)7-4-2-1-3-5-7;/h1-6H,9H2;1H/q+1;/p-1
• InChI Key： IUMGUFDITNUNQB-UHFFFAOYSA-M
• SMILES： [Cl-].O1C(=C[N+](C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 162.06684
• Monoisotopic Mass: 197.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.93
• LogP: 2.43700